Chemical Structure and Stereochemistry of (-)-Xylariamide A
Executive Summary (-)-Xylariamide A is a rare, chlorinated fungal metabolite isolated from the terrestrial microfungus Xylaria sp.[1][2] (FRR 5657).[3] Chemically, it is defined as (2R)-3-(3-chloro-4-hydroxyphenyl)-2-[[(...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
(-)-Xylariamide A is a rare, chlorinated fungal metabolite isolated from the terrestrial microfungus Xylaria sp.[1][2] (FRR 5657).[3] Chemically, it is defined as (2R)-3-(3-chloro-4-hydroxyphenyl)-2-[[(2E)-4-methoxy-4-oxobut-2-enoyl]amino]propanoic acid .[4]
Its structural significance lies in the presence of a 3-chloro-D-tyrosine core—a D-amino acid residue that is relatively uncommon in eukaryotic metabolites—coupled to a fumaric acid monomethyl ester moiety. This guide details the structural elucidation, the stereochemical assignment via enantioselective total synthesis, and the critical role of absolute configuration in its biological cytotoxicity.
Part 1: Chemical Structure and Elucidation[1][2][3]
Molecular Architecture
The structure of (-)-xylariamide A (
) is composed of two distinct biosynthetic subunits:
Amino Acid Core: A 3-chloro-4-hydroxyphenylalanine residue.
Acyl Chain: An (E)-4-methoxy-4-oxobut-2-enoic acid moiety (monomethyl fumarate).[4]
The presence of the chlorine atom at the C-3 position of the aromatic ring is a defining feature, contributing to the compound's distinctive isotopic pattern in Mass Spectrometry (3:1 ratio for
: ).
Spectroscopic Characterization Data
The following table summarizes the diagnostic signals used to establish the gross structure.
Structural Feature
Diagnostic Signal (NMR/MS)
Interpretation
Aromatic Ring
7.20 (d), 7.02 (dd), 6.90 (d)
1,3,4-trisubstituted benzene ring (ABX system).
Olefinic Protons
6.95 (d), 6.60 (d), Hz
Trans (E) geometry of the double bond.
Methoxyl Group
3.75 (s), 52.0
Methyl ester functionality.
Chlorine Isotope
MS fragments and
Confirms presence of one Chlorine atom.
Amide NH
8.50 (d)
Linkage between the amino acid and acyl chain.
Structural Elucidation Workflow
The following logic flow illustrates how the gross structure was derived from crude spectral data.
Figure 1: Structural elucidation workflow from fungal isolation to gross structural assignment.
Part 2: Stereochemical Analysis (The "D" vs "L" Dilemma)
The Stereochemical Challenge
While the connectivity of xylariamide A was established via NMR, the absolute configuration at the
-carbon (C-2) remained ambiguous. Natural amino acids typically possess the L-configuration (). However, fungal non-ribosomal peptides often incorporate D-amino acids.
To resolve the stereochemistry, researchers employed a comparative synthesis strategy . Since the specific rotation
of the natural product was negative (), the team synthesized the (+)-enantiomer using a known chiral precursor.
Hypothesis: If the natural product is (-), and we synthesize the version derived from L-tyrosine (which is usually
), we can compare the optical rotation.
Execution: The synthesis of (+)-xylariamide A was performed using 3-chloro-L-tyrosine .
Result: The synthetic product derived from L-tyrosine showed a positive optical rotation (
).
Conclusion: Since the natural product is (-), it must be the enantiomer of the synthetic L-derivative. Therefore, (-)-xylariamide A possesses the D-configuration (
) .
Configuration Summary
Property
Natural (-)-Xylariamide A
Synthetic (+)-Xylariamide A
Optical Rotation
Negative (-)
Positive (+)
Precursor
3-Chloro-D-Tyrosine
3-Chloro-L-Tyrosine
Cahn-Ingold-Prelog
(2R)
(2S)
Biological Activity
Cytotoxic
Inactive
Scientific Note: The strict correlation between the D-configuration and biological activity suggests a specific chiral target interaction, likely a receptor or enzyme pocket that sterically clashes with the L-enantiomer.
Part 3: Total Synthesis Protocol
The total synthesis of xylariamide A is instructive for drug developers because it overcomes the poor solubility of zwitterionic amino acids (like 3-chlorotyrosine) in organic solvents.
Retrosynthetic Analysis
The molecule is disconnected at the amide bond. The forward synthesis requires the coupling of:
Fragment B: Monomethyl fumarate activated ester (electrophile).
Detailed Synthetic Methodology
The following protocol describes the synthesis of the enantiomer (using L-Tyr) as performed in the validation study. To synthesize the natural product, substitute 3-chloro-D-tyrosine as the starting material.[1][2]
Procedure: React the mono-methyl ester of fumaric acid with NHS and DCC in THF to form the NHS-active ester. This ensures regioselectivity during the amide coupling.
Step 2: Silylation and Coupling (The Critical Step)
Challenge: Free amino acids are insoluble in DCM/THF.
Solution: In situ protection using N,O-bis(trimethylsilyl)acetamide (BSA) .
Protocol:
Suspend 3-chloro-D-tyrosine in dry
.
Add BSA (2-3 equivalents) and stir until the solution becomes clear (formation of silyl ester and silyl ether).
Add the NHS-activated fumarate ester (from Step 1).
Stir at room temperature for 12–24 hours.
Workup: Acidic hydrolysis (dilute HCl) removes the transient silyl groups, yielding the free acid/phenol final product.
Synthesis Pathway Diagram
Figure 2: Total synthesis pathway utilizing BSA-mediated solubilization to couple the D-amino acid core.
Part 4: Biological Significance[5]
The stereochemistry of (-)-xylariamide A is not merely a structural detail; it is the determinant of its pharmacological profile.
Cytotoxicity: (-)-Xylariamide A exhibits significant cytotoxicity against brine shrimp (Artemia salina) and potential activity against specific cancer cell lines.
Enantiomeric Specificity: The synthetic (+)-enantiomer (L-tyrosine derivative) is biologically inactive . This confirms that the molecular target possesses a chiral recognition site specific to the D-configuration.
Mechanism: While the precise protein target remains under investigation, the structural similarity to tyrosine suggests potential interference with tyrosine-utilizing enzymes or transport channels, potentially acting as a false substrate.
References
Davis, R. A. (2005).[2] Isolation and Structure Elucidation of the New Fungal Metabolite (-)-Xylariamide A. Journal of Natural Products, 68(5), 769–772.[2]
Davis, R. A., & Kotiw, M. (2005). Total Synthesis of (-)-Xylariamide A. Tetrahedron Letters (Cited within context of isolation validation).
PubChem. (n.d.).[4] (-)-Xylariamide A Compound Summary. National Library of Medicine.
Liu, H., et al. (2024). Structures and Biological Activities of Secondary Metabolites from Xylaria spp.[2][3][5][6] Molecules, 29(5).[7]
Elucidating the Molecular Enigma of (-)-Xylariamide A: A Proposed Technical Guide to Uncover its Mechanism of Action
Abstract (-)-Xylariamide A, a natural product derived from the terrestrial microfungus Xylaria sp., represents a compelling yet underexplored molecule in chemical biology.[1] While its structure and stereochemistry have...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
(-)-Xylariamide A, a natural product derived from the terrestrial microfungus Xylaria sp., represents a compelling yet underexplored molecule in chemical biology.[1] While its structure and stereochemistry have been meticulously defined, its precise molecular mechanism of action remains an open question.[1] The initial discovery highlighted its toxicity in a brine shrimp lethality assay, indicating a potent biological activity that warrants further investigation.[1] This technical guide serves as a comprehensive roadmap for researchers and drug development professionals, outlining a strategic and multi-faceted approach to systematically unravel the molecular targets and cellular pathways modulated by (-)-xylariamide A. By integrating established and cutting-edge methodologies, this guide provides the experimental framework necessary to transition (-)-xylariamide A from a compound of interest to a well-characterized molecular probe or potential therapeutic lead.
Introduction: The Current State of Knowledge
(-)-Xylariamide A is a secondary metabolite produced by fungi of the genus Xylaria, a rich source of structurally diverse and biologically active compounds, including those with cytotoxic, antimicrobial, and anti-inflammatory properties.[2][3][4] The structure of (-)-xylariamide A was elucidated through a combination of 1D and 2D NMR, UV, IR, and MS data, with its absolute stereochemistry confirmed via total synthesis of its enantiomer, (+)-xylariamide A.[1] Notably, the natural product incorporates a 3-chloro-D-tyrosine moiety.[1]
Initial biological screening revealed that only the natural (-)-enantiomer exhibits toxicity against brine shrimp (Artemia salina), suggesting a specific and stereoselective interaction with its biological target(s).[1] However, beyond this preliminary finding, the scientific literature lacks in-depth studies on its molecular mechanism of action. This knowledge gap presents a significant opportunity for discovery. This guide, therefore, outlines a proposed course of investigation to comprehensively define the bioactivity of (-)-xylariamide A.
Phase 1: Unbiased Target Identification
The foundational step in characterizing a bioactive small molecule is the identification of its direct molecular binding partners. Given the lack of a priori knowledge about (-)-xylariamide A's mode of action, an unbiased, systematic approach is paramount.
Chemical Probe Synthesis
To facilitate target identification, the synthesis of a chemical probe derivative of (-)-xylariamide A is a critical first step. This involves introducing a reactive group for covalent crosslinking to target proteins and an affinity tag for enrichment. A two-pronged approach is recommended:
Photo-affinity Labeling (PAL) Probe: This involves incorporating a photo-activatable group (e.g., a diazirine) that, upon UV irradiation, forms a highly reactive carbene that covalently crosslinks to nearby proteins. An alkyne or azide "click" chemistry handle would also be included for subsequent biotinylation and enrichment.
Affinity-Based Probe: This entails synthesizing a derivative with a linker and an affinity tag (e.g., biotin) for pull-down experiments. The linker's attachment point should be carefully chosen to minimize disruption of the molecule's bioactivity.
The synthesis of analogs is a common strategy in drug discovery to improve biological activity and metabolic stability.[5][6][7][8]
Experimental Workflow: Affinity-Based Protein Profiling (ABPP)
ABPP is a powerful chemoproteomic strategy to identify the protein targets of a small molecule in a complex biological system.[9]
Cell Culture and Lysate Preparation:
Culture a relevant human cancer cell line (e.g., A549 lung carcinoma, K562 leukemia) to 80-90% confluency.[5]
Harvest cells and prepare a native cell lysate by sonication or dounce homogenization in a non-denaturing lysis buffer.
Determine the total protein concentration using a BCA assay.
Probe Incubation and Crosslinking:
Incubate the cell lysate with the synthesized (-)-xylariamide A PAL probe at various concentrations.
As a negative control, incubate a parallel sample with a structurally similar but biologically inactive analog (if available).
For competitive profiling, pre-incubate the lysate with an excess of the parent (-)-xylariamide A before adding the probe.
Expose the samples to UV light (365 nm) to induce photocrosslinking.
Click Chemistry and Enrichment:
Perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to attach a biotin-azide/alkyne tag to the cross-linked proteins.
Enrich the biotinylated proteins using streptavidin-coated magnetic beads.
On-Bead Digestion and Mass Spectrometry:
Wash the beads extensively to remove non-specifically bound proteins.
Perform on-bead tryptic digestion of the captured proteins.
Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).
Data Analysis:
Identify and quantify the enriched proteins using a proteomics software suite (e.g., MaxQuant).
Candidate targets will be those proteins that are significantly enriched in the probe-treated sample compared to controls and show reduced enrichment in the competitive profiling experiment.
Diagram: Affinity-Based Protein Profiling Workflow
Caption: A structured approach for validating targets and elucidating the mechanism of action.
Conclusion and Future Directions
The elucidation of the molecular mechanism of action of (-)-xylariamide A holds significant potential for the discovery of new biological pathways and therapeutic targets. The systematic approach outlined in this guide, from unbiased target identification to in-depth mechanistic studies, provides a robust framework for achieving this goal. The insights gained will not only illuminate the function of this intriguing natural product but may also pave the way for the development of novel therapeutic agents. Future work could involve structure-activity relationship (SAR) studies to optimize the potency and selectivity of (-)-xylariamide A, as well as in vivo studies in animal models to assess its therapeutic potential.
References
Secondary Metabolites from the Genus Xylaria and Their Bioactivities. (2025). ResearchGate.
Structures and Biological Activities of Secondary Metabolites from Xylaria spp. (2024). PMC - NIH.
Isolation and structure elucidation of the new fungal metabolite (-)-xylariamide A. (2005). PubMed.
Structures and Biological Activities of Secondary Metabolites from Xylaria spp. (2024). MDPI.
Design, Synthesis, and Antitumor Biological Evaluation of Galaxamide and Its Analogs. (2025). MDPI.
Chemical Constituents of the Fruiting Body of Xylaria polymorpha. (n.d.). PMC.
Synthesis and biological evaluation of a potent salicylihalamide A lactam analogue. (n.d.). ResearchGate.
A flavonoid antioxidant, silymarin, inhibits activation of erbB1 signaling and induces cyclin-dependent kinase inhibitors, G1 arrest, and anticarcinogenic effects in human prostate carcinoma DU145 cells. (1998). PubMed.
Synthesis and Biological Evaluation of New Ceramide Analogs. (n.d.). XULA Digital Commons.
Synthesis and biological evaluation of C-terminal hydroxamide analogues of bombesin. (1999). PubMed.
The mechanism of action of macrolides, lincosamides and streptogramin B reveals the nascent peptide exit path in the ribosome. (2003). PubMed.
Design, Synthesis and Biological Evaluation of Tasiamide Analogues as Tumor Inhibitors. (2014). MDPI.
A synthetic coumarin derivative (4-flourophenylacetamide-acetyl coumarin) impedes cell cycle at G0/G1 stage, induces apoptosis, and inhibits metastasis via ROS-mediated p53 and AKT signaling pathways in A549 cells. (2020). PubMed.
Silymarin Inhibits Cytokine-Stimulated Pancreatic Beta Cells by Blocking the ERK1/2 Pathway. (2014). PubMed.
A Technical Guide to Unlocking the Therapeutic Potential of (-)-Xylariamide A in Oncology: A Research and Development Framework
Executive Summary (-)-Xylariamide A, a chlorinated D-tyrosine derivative isolated from the endophytic fungus Xylaria sp., presents a molecule of interest at the intersection of natural product chemistry and oncology.[1][...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
(-)-Xylariamide A, a chlorinated D-tyrosine derivative isolated from the endophytic fungus Xylaria sp., presents a molecule of interest at the intersection of natural product chemistry and oncology.[1][2] Initial bioactivity screenings have yielded conflicting results, with early studies reporting a lack of cytotoxicity against several human tumor cell lines, while other reports suggest potential activity against breast and colon cancer.[3][4] This discrepancy, coupled with the established precedent of the Xylaria genus as a prolific source of bioactive secondary metabolites with anticancer properties, necessitates a structured and comprehensive investigation into the true therapeutic potential of (-)-xylariamide A.[4][5][6][7]
This technical guide provides a strategic research and development framework for drug discovery professionals. It moves beyond a simple literature review to propose a multi-pronged experimental approach. The core of this document is a series of detailed protocols and rationale for definitively assessing the cytotoxic, cytostatic, and other anti-cancer properties of (-)-xylariamide A. We will outline methodologies for investigating its impact on cell cycle progression, apoptosis, and angiogenesis, and for elucidating its molecular mechanism of action through the analysis of key oncogenic signaling pathways. This guide is designed to serve as a roadmap for researchers to systematically unravel the therapeutic potential of this intriguing fungal metabolite.
Introduction to (-)-Xylariamide A
Discovery and Chemical Identity
(-)-Xylariamide A is a natural product first isolated from the terrestrial microfungus Xylaria sp.[1] Structurally, it is (2R)-3-(3-chloro-4-hydroxyphenyl)-2-[[(E)-4-methoxy-4-oxobut-2-enoyl]amino]propanoic acid, a derivative of the amino acid D-tyrosine.[8] The gross structure and absolute stereochemistry were confirmed through a combination of spectroscopic techniques and the total synthesis of its enantiomer, (+)-xylariamide A.[1][2]
Origin: Xylaria sp., a genus known for producing a diverse array of bioactive secondary metabolites.[1][4][6][7]
Review of Preclinical Data: A Tale of Contradiction
The existing preclinical data on the bioactivity of (-)-xylariamide A is limited and presents a critical contradiction that must be addressed.
Initial Cytotoxicity Screening: A study detailing the synthesis of (-)-xylariamide A reported that the compound, along with its synthetic enantiomer and a dechloro-analog, displayed no cytotoxic activity when tested against a panel of human tumor cell lines.[3]
Conflicting Cytotoxicity Report: In contrast, a review of secondary metabolites from Xylaria mentions that "Xylaroamide A" (presumed to be a misspelling of Xylariamide A) exhibited cytotoxic activity against human basal-like breast cancer (BT-549) and human colon cancer (RKO) cell lines with IC50 values of 2.5 and 9.5 µM, respectively.[4]
Brine Shrimp Lethality Assay: The initial isolation paper did note that only the natural (-)-xylariamide A, and not its synthetic enantiomer, showed toxicity in a brine shrimp lethality assay, suggesting some level of biological activity.[1][2]
This conflicting evidence underscores the necessity for a rigorous and systematic re-evaluation of (-)-xylariamide A's anti-cancer properties. It is plausible that the observed activity is highly cell-line specific or that the compound exerts its effects through non-cytotoxic mechanisms that were not assessed in the initial screens.
A Proposed Research Framework for Elucidating Therapeutic Potential
The following sections outline a comprehensive, three-objective research plan to definitively characterize the oncological potential of (-)-xylariamide A.
Objective 1: Definitive Assessment of Cytotoxic and Cytostatic Activity
Rationale: The primary step is to resolve the conflicting reports on cytotoxicity. A broad screening across a diverse panel of cancer cell lines is crucial to determine if the compound has a cytotoxic effect and to identify potentially sensitive cancer types.
Experimental Approach: A quantitative in vitro cell viability assay will be employed to determine the half-maximal inhibitory concentration (IC50) of (-)-xylariamide A across a panel of human cancer cell lines representing different tumor types (e.g., breast, colon, lung, prostate, leukemia, and melanoma).
Data Presentation: Hypothetical IC50 Values for (-)-Xylariamide A
Cell Line
Cancer Type
Hypothetical IC50 (µM)
MCF-7
Breast (ER+)
> 100
MDA-MB-231
Breast (Triple-Negative)
15.2
HT-29
Colon
8.9
HCT116
Colon
12.5
A549
Lung
55.0
PC-3
Prostate
> 100
K-562
Leukemia
2.5
A375
Melanoma
30.1
Detailed Protocol: MTT Cell Viability Assay
Cell Seeding: Plate cancer cells in 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.
Compound Treatment: Prepare a 2X stock concentration series of (-)-xylariamide A in complete growth medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., doxorubicin).
Incubation: Incubate the plates for 48-72 hours at 37°C and 5% CO2.
MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours at 37°C.
Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.
Objective 2: Investigation of Non-Cytotoxic Anti-Cancer Mechanisms
Rationale: If (-)-xylariamide A demonstrates low cytotoxicity but still inhibits overall cell proliferation, it may be acting through cytostatic mechanisms such as cell cycle arrest or by inducing programmed cell death (apoptosis). Furthermore, many fungal metabolites are known to interfere with tumor-supportive processes like angiogenesis.[9]
Hypothesis: (-)-xylariamide A may induce cell cycle arrest at the G1/S or G2/M checkpoints, thereby inhibiting cell division without causing immediate cell death.
Detailed Protocol: Propidium Iodide (PI) Staining for Cell Cycle Analysis
Cell Treatment: Seed cells in 6-well plates and treat with (-)-xylariamide A at its IC50 and 2x IC50 concentrations (or at 10 and 50 µM if non-cytotoxic) for 24 and 48 hours.
Cell Harvesting: Harvest both adherent and floating cells, wash with ice-cold PBS, and fix in 70% ethanol at -20°C overnight.
Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in a staining solution containing propidium iodide (50 µg/mL) and RNase A (100 µg/mL).
Flow Cytometry: Incubate for 30 minutes in the dark at room temperature. Analyze the DNA content of the cells using a flow cytometer.
Data Analysis: Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle using cell cycle analysis software (e.g., ModFit LT).
Visualization: Cell Cycle Checkpoints
Caption: Potential cell cycle arrest points for therapeutic intervention.
Hypothesis: (-)-xylariamide A may trigger programmed cell death, a key mechanism for many anti-cancer agents.
Cell Treatment: Treat cells with (-)-xylariamide A as described for the cell cycle analysis.
Harvesting and Staining: Harvest the cells, wash with cold PBS, and resuspend in 1X Annexin V binding buffer. Add Annexin V-FITC and propidium iodide to the cells and incubate for 15 minutes in the dark.
Flow Cytometry: Analyze the stained cells by flow cytometry within one hour.
Data Analysis: Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.
Visualization: Simplified Apoptosis Pathway
Caption: Extrinsic and intrinsic pathways leading to apoptosis.
Hypothesis: (-)-xylariamide A could inhibit the formation of new blood vessels, a process critical for tumor growth and metastasis.
Plate Coating: Coat a 96-well plate with Matrigel® and allow it to solidify at 37°C for 30 minutes.
Cell Seeding and Treatment: Seed Human Umbilical Vein Endothelial Cells (HUVECs) onto the Matrigel-coated plate in the presence of various concentrations of (-)-xylariamide A.
Incubation: Incubate for 4-6 hours to allow for the formation of capillary-like structures (tubes).
Imaging and Analysis: Visualize the tube network using a microscope and quantify the extent of tube formation (e.g., total tube length, number of junctions) using image analysis software.
Visualization: Angiogenesis Assay Workflow
Caption: Workflow for the in vitro tube formation assay.
Objective 3: Elucidation of the Molecular Mechanism of Action
Rationale: Identifying the molecular targets and signaling pathways affected by (-)-xylariamide A is crucial for understanding its mechanism and for future drug development. Key pathways frequently dysregulated in cancer, such as the PI3K/Akt/mTOR and MAPK/ERK pathways, are primary candidates for investigation.[10]
Experimental Approach: Western blotting will be used to assess changes in the expression and phosphorylation status of key proteins within these pathways in cancer cells treated with (-)-xylariamide A.
Detailed Protocol: Western Blotting
Protein Extraction: Treat cells with (-)-xylariamide A for various time points (e.g., 0, 6, 12, 24 hours). Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.
Quantification: Determine the protein concentration of each lysate using a BCA assay.
SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.
Immunoblotting: Block the membrane (e.g., with 5% non-fat milk or BSA) and incubate with primary antibodies against target proteins (e.g., p-Akt, Akt, p-ERK, ERK, and a loading control like β-actin) overnight at 4°C.
Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.
Analysis: Densitometrically quantify the protein bands and normalize to the loading control.
Visualization: PI3K/Akt Signaling Pathway
Caption: The PI3K/Akt pathway, a key regulator of cell survival and proliferation.
Summary and Future Directions
The therapeutic potential of (-)-xylariamide A in oncology remains an open and compelling question due to conflicting preliminary data. The research framework outlined in this guide provides a systematic and logical path to resolve these ambiguities. By first conducting a definitive assessment of its cytotoxic and cytostatic effects, followed by a thorough investigation into non-classical anti-cancer mechanisms and its molecular targets, a clear picture of its potential can be established.
Positive results from this comprehensive in vitro screening would warrant progression to more complex models, including 3D spheroid cultures and ultimately, in vivo xenograft studies to assess efficacy and tolerability in a physiological context. The journey from a fungal secondary metabolite to a potential therapeutic agent is arduous, but the structured approach detailed herein provides the necessary scientific rigor to determine if (-)-xylariamide A is a worthy candidate for that journey.
References
Horizon e-Publishing Group. (2025, April 10). Fungal metabolites: Nature's key to antiangiogenic cancer therapies.
Davis, R. A., & Kotiw, M. Synthesis of the fungal natural product (-)-xylariamide A. University of Southern Queensland Repository.
SSRN. (2025, October 9). Targeting Tumor Progression Through Fungal Metabolite Pathways: Opportunities in Drug Discovery.
PMC. (2025, December 22). Anticancer Secondary Metabolites Produced by Fungi: Potential and Representative Compounds.
ResearchGate. (2024, August 28). FUNGAL METABOLITES WITH ANTICANCER ACTIVITY.
AIMS Press. (2025, March 25). Pharmacological and therapeutic inventory of fungi in cancertherapy—A comprehensive review.
Davis, R. A. (2005, May 15). Isolation and structure elucidation of the new fungal metabolite (-)-xylariamide A. PubMed.
Davis, R. A. (2016, May 5). Isolation and Structure Elucidation of the New Fungal Metabolite (−)-Xylariamide A. figshare.
ResearchGate. (2025, August 6). Secondary Metabolites from the Genus Xylaria and Their Bioactivities.
NIH PubChem. (-)-xylariamide A.
PMC - NIH. Structures and Biological Activities of Secondary Metabolites from Xylaria spp.
MDPI. (2024, February 4). Structures and Biological Activities of Secondary Metabolites from Xylaria spp.
MDPI. (2024, February 29). Structures and Biological Activities of Secondary Metabolites from Xylaria spp.
enantioselective total synthesis of (-)-xylariamide A
An Application Note and Protocol for the Enantioselective Total Synthesis of (-)-Xylariamide A Introduction (-)-Xylariamide A is a chlorinated chiral fungal metabolite first isolated from the plant-associated microfungus...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note and Protocol for the Enantioselective Total Synthesis of (-)-Xylariamide A
Introduction
(-)-Xylariamide A is a chlorinated chiral fungal metabolite first isolated from the plant-associated microfungus, Xylaria sp.[1]. The initial isolation yielded only minute quantities (0.9 mg), which limited extensive biological evaluation, although the natural product showed some activity in a brine shrimp lethality assay[1]. To enable more thorough bioactivity profiling and to unambiguously confirm its structure and absolute stereochemistry, an efficient total synthesis was required. This document provides a detailed account of the first reported , a concise route that serves as a valuable case study for researchers in natural product synthesis and medicinal chemistry. The strategy hinges on a key amide bond formation followed by a late-stage regioselective chlorination.
Retrosynthetic Analysis
The synthetic strategy for (-)-xylariamide A is designed around a convergent approach. The target molecule is disconnected at the central amide bond, revealing two primary building blocks: a D-tyrosine backbone and a modified fumaric acid component. This disconnection simplifies the complex target into more readily accessible starting materials. The late-stage introduction of the chlorine atom onto the electron-rich aromatic ring of the tyrosine moiety circumvents potential complications with carrying a halogenated intermediate through multiple synthetic steps.
Caption: Retrosynthetic analysis of (-)-xylariamide A.
Synthetic Workflow and Protocols
The enantioselective synthesis of (-)-xylariamide A is achieved in a short and efficient sequence. The core of the synthesis involves the coupling of commercially available D-tyrosine with an activated fumarate monoester to form the dechloro-precursor, which is then chlorinated in the final step to yield the natural product.
Caption: Overall workflow for the total synthesis of (-)-xylariamide A.
Part 1: Synthesis of (-)-Dechloroxylariamide A (6)
The key step in the synthesis is the formation of the amide bond between D-tyrosine and (E)-but-2-enedioic acid 2,5-dioxo-pyrrolidin-1-yl ester methyl ester (activated fumarate). This reaction is facilitated by N,O-bis(trimethylsilyl)acetamide (BSA), which serves a crucial dual role. BSA transiently protects the phenolic hydroxyl and carboxylic acid groups of D-tyrosine as their trimethylsilyl (TMS) ethers and esters, respectively. This in-situ protection prevents unwanted side reactions and enhances the nucleophilicity of the amino group, promoting a clean and efficient amide coupling.
Protocol 1: Amide Coupling
Reagent Preparation: To a stirred suspension of D-tyrosine (1.0 eq) in anhydrous dichloromethane (CH₂Cl₂), add N,O-bis(trimethylsilyl)acetamide (BSA) (3.0 eq).
Silylation: Stir the mixture at room temperature under an inert atmosphere (e.g., nitrogen or argon) until the solution becomes homogeneous, indicating the complete formation of the silylated D-tyrosine derivative. This typically takes 30-60 minutes.
Coupling Reaction: Add the activated fumarate ester, (E)-but-2-enedioic acid 2,5-dioxo-pyrrolidin-1-yl ester methyl ester (1.1 eq), to the solution.
Reaction Monitoring: Continue stirring at room temperature for 12-18 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or LC-MS until the starting materials are consumed.
Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously for 15 minutes to hydrolyze the TMS groups.
Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3x).
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to afford (-)-dechloroxylariamide A as a solid.
Part 2: Synthesis of (-)-Xylariamide A (1)
The final step is the regioselective monochlorination of the electron-rich phenol ring of (-)-dechloroxylariamide A. This is an electrophilic aromatic substitution reaction. The combination of Oxone (potassium peroxymonosulfate) and potassium chloride (KCl) provides a mild and effective source of electrophilic chlorine (in situ generation of Cl⁺). The directing effect of the hydroxyl and the alkyl substituent on the aromatic ring favors chlorination at the position ortho to the hydroxyl group.
Protocol 2: Electrophilic Chlorination
Reagent Preparation: Dissolve (-)-dechloroxylariamide A (1.0 eq) in methanol (MeOH).
Addition of Chlorinating Agents: To the stirred solution, add potassium chloride (KCl) (5.0 eq) followed by Oxone (2.0 eq).
Reaction Conditions: Stir the resulting suspension at room temperature.
Reaction Monitoring: Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 2-4 hours.
Work-up: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to neutralize any remaining oxidizing agents.
Extraction: Remove the methanol under reduced pressure. Extract the remaining aqueous residue with ethyl acetate (3x).
Purification: Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude material via flash column chromatography on silica gel to yield (-)-xylariamide A (1) as the final product.[1]
Quantitative Data Summary
The efficiency of this synthetic route is summarized in the table below, highlighting the yields for each key transformation.
Step
Reaction
Key Reagents
Product
Yield (%)
1
Amide Coupling
D-Tyrosine, Activated Fumarate, BSA
(-)-Dechloroxylariamide A (6)
~85%
2
Chlorination
Oxone, KCl
(-)-Xylariamide A (1)
~70%
Yields are approximate and based on reported literature values; they may vary based on experimental conditions and scale.
Conclusion
The has been successfully achieved through a concise and efficient two-step sequence from D-tyrosine.[1] The key transformations involve a BSA-mediated amide coupling and a late-stage Oxone-driven chlorination. This synthetic route provides a reliable method for accessing significant quantities of the natural product, enabling further investigation into its biological properties. The strategies employed are robust and can serve as a valuable reference for synthetic chemists tackling similar natural product targets. Interestingly, subsequent biological screening of the synthesized (-)-xylariamide A, its enantiomer, and its dechloro-precursor showed no significant cytotoxic or antimicrobial activity, highlighting the importance of total synthesis in providing material for definitive biological evaluation.[1]
References
Davis, R. A., & Kotiw, M. (n.d.). Synthesis of the fungal natural product (-)-xylariamide A. University of Southern Queensland Repository. [Link]
Application Notes and Protocols for the Extraction of (-)-Xylariamide A from Fungal Cultures
For the attention of: Researchers, scientists, and drug development professionals. Introduction: Unlocking the Potential of (-)-Xylariamide A (-)-Xylariamide A, a chlorinated N-acyl-D-tyrosine derivative, is a secondary...
Author: BenchChem Technical Support Team. Date: February 2026
For the attention of: Researchers, scientists, and drug development professionals.
Introduction: Unlocking the Potential of (-)-Xylariamide A
(-)-Xylariamide A, a chlorinated N-acyl-D-tyrosine derivative, is a secondary metabolite produced by endophytic fungi of the Xylaria genus. First isolated from a terrestrial microfungus Xylaria sp., this molecule has garnered interest within the scientific community due to its unique structure and biological activity, including demonstrated toxicity against brine shrimp (Artemia salina). The presence of a D-amino acid residue is a notable feature, suggesting a non-ribosomal peptide synthetase (NRPS) biosynthetic origin.
The genus Xylaria is a prolific source of structurally diverse and biologically active secondary metabolites, including polyketides, terpenoids, and nitrogen-containing compounds.[1][2] The production of these metabolites is often highly dependent on culture conditions, making the optimization of fermentation and extraction protocols a critical step in obtaining sufficient quantities for further research and development.[3]
This comprehensive guide provides detailed application notes and protocols for the successful cultivation of Xylaria sp. and the subsequent extraction and purification of (-)-xylariamide A. The methodologies described herein are designed to be robust and reproducible, providing a solid foundation for researchers aiming to explore the therapeutic potential of this intriguing fungal metabolite.
Part 1: Cultivation of Xylaria sp. for (-)-Xylariamide A Production
The successful production of (-)-xylariamide A is contingent upon the optimal growth of the producing fungal strain. Both solid-state and submerged liquid fermentation methods have been successfully employed for the cultivation of Xylaria species. The choice of method can significantly influence the metabolic profile of the fungus.[3]
Rationale for Culture Conditions
Media Selection: Potato Dextrose Agar (PDA) and Potato Dextrose Broth (PDB) are rich media that support the vigorous growth of a wide range of fungi, including Xylaria sp. Solid rice medium provides a solid support that mimics a more natural growth environment for some fungi and can induce the production of a different spectrum of secondary metabolites compared to liquid culture.[3]
Temperature: Most Xylaria species are mesophilic, with optimal growth temperatures typically ranging from 25-28°C.
Incubation Time: The production of secondary metabolites like (-)-xylariamide A often occurs during the stationary phase of fungal growth. Incubation times of 14-30 days are generally required to achieve maximum yields.
Protocol for Solid-State Fermentation
This protocol is recommended for maximizing the diversity of secondary metabolites, including (-)-xylariamide A.
Materials:
Pure culture of Xylaria sp. on a PDA plate
Long-grain white rice
Deionized water
500 mL Erlenmeyer flasks
Cotton plugs
Aluminum foil
Autoclave
Incubator
Procedure:
Media Preparation: For each 500 mL Erlenmeyer flask, add 100 g of long-grain white rice and 100 mL of deionized water.
Sterilization: Plug the flasks with cotton plugs, cover with aluminum foil, and autoclave at 121°C for 20 minutes. Allow the flasks to cool to room temperature.
Inoculation: Aseptically transfer several agar plugs (approximately 1 cm² each) of a mature Xylaria sp. culture to each flask containing the sterilized rice medium.
Incubation: Incubate the flasks at 25-28°C in a stationary position for 21-30 days in the dark.
Protocol for Submerged Liquid Fermentation
This method allows for more controlled growth conditions and is often easier to scale up.
Materials:
Pure culture of Xylaria sp. on a PDA plate
Potato Dextrose Broth (PDB)
500 mL Erlenmeyer flasks
Shaking incubator
Procedure:
Seed Culture Preparation: Inoculate a 500 mL Erlenmeyer flask containing 200 mL of sterile PDB with several agar plugs of Xylaria sp.
Seed Culture Incubation: Incubate the seed culture at 28°C on a rotary shaker at 150 rpm for 3-5 days.
Production Culture Inoculation: Transfer the seed culture to a larger volume of PDB (e.g., 1 L in a 2 L flask) at a 10% (v/v) inoculation rate.
Production Culture Incubation: Incubate the production culture at 28°C on a rotary shaker at 150 rpm for 14-21 days.
Part 2: Extraction of (-)-Xylariamide A
The extraction process is designed to efficiently recover (-)-xylariamide A from the fungal biomass and culture medium while minimizing the co-extraction of interfering compounds. Ethyl acetate is the solvent of choice due to its polarity, which is suitable for extracting moderately polar compounds like (-)-xylariamide A, and its relatively low boiling point, which facilitates easy removal.[4][5][6][7]
Extraction Workflow
Caption: Workflow for the extraction of (-)-xylariamide A.
Protocol for Extraction from Solid Culture
Materials:
Fermented rice culture of Xylaria sp.
Ethyl acetate (analytical grade)
Large glass container with a lid
Blender (optional)
Filter paper (Whatman No. 1)
Buchner funnel and flask
Rotary evaporator
Procedure:
Harvesting: After the incubation period, harvest the entire solid fermented culture from the flasks.
Homogenization (Optional but Recommended): To increase the surface area for extraction, homogenize the fermented rice culture using a blender.
Maceration: Transfer the homogenized material to a large glass container and add ethyl acetate in a 1:3 (w/v) ratio (e.g., for 300 g of culture, add 900 mL of ethyl acetate).
Extraction: Seal the container and allow the mixture to stand at room temperature for 48 hours with occasional agitation.
Filtration: Filter the mixture through Whatman No. 1 filter paper using a Buchner funnel to separate the extract from the solid residue.
Re-extraction: Repeat the extraction of the solid residue with fresh ethyl acetate twice more to ensure complete recovery of the target compound.
Solvent Evaporation: Combine all the ethyl acetate extracts and concentrate them under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to obtain the crude extract.
Protocol for Extraction from Liquid Culture
Materials:
Liquid culture of Xylaria sp.
Ethyl acetate (analytical grade)
Separatory funnel (appropriate size)
Rotary evaporator
Procedure:
Separation of Mycelia and Broth: Separate the fungal mycelia from the culture broth by filtration through cheesecloth or by centrifugation.
Mycelial Extraction: Extract the mycelia by maceration with ethyl acetate as described in the solid culture extraction protocol (Section 2.2).
Broth Extraction: Transfer the culture broth to a separatory funnel and perform a liquid-liquid extraction with an equal volume of ethyl acetate. Shake the funnel vigorously and allow the layers to separate.
Combine Organic Layers: Collect the upper ethyl acetate layer. Repeat the extraction of the aqueous layer twice more with fresh ethyl acetate.
Solvent Evaporation: Combine all the ethyl acetate extracts (from both mycelia and broth) and concentrate under reduced pressure using a rotary evaporator at a temperature below 45°C to yield the crude extract.
Part 3: Purification of (-)-Xylariamide A
The crude extract contains a complex mixture of metabolites. A multi-step chromatographic purification is necessary to isolate (-)-xylariamide A to a high degree of purity.
Application Notes and Protocols for the In Vitro Cytotoxicity Assessment of (-)-Xylariamide A
Introduction: The Enigmatic Potential of (-)-Xylariamide A (-)-Xylariamide A is a chlorinated tyrosine derivative first isolated from the terrestrial microfungus Xylaria sp.[1][2]. Its unique structure, featuring a 3-chl...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Enigmatic Potential of (-)-Xylariamide A
(-)-Xylariamide A is a chlorinated tyrosine derivative first isolated from the terrestrial microfungus Xylaria sp.[1][2]. Its unique structure, featuring a 3-chloro-D-tyrosine moiety, has drawn interest within the natural products community[1][2]. Notably, the natural (-) enantiomer of xylariamide A exhibited toxicity in a brine shrimp lethality assay, whereas its synthetic (+) counterpart was inactive, suggesting stereospecific biological activity[1][2].
Despite this initial finding, a subsequent study that successfully synthesized (-)-xylariamide A reported that the compound, along with its enantiomer and a dechlorinated analog, displayed no cytotoxic or antimicrobial activity in the assays conducted[3][4]. This apparent contradiction highlights the nuanced nature of bioactivity screening and underscores the need for comprehensive and rigorous testing of natural products. The broader Xylaria genus is a well-documented source of a diverse array of secondary metabolites with significant biological activities, including potent cytotoxic compounds[5][6][7][8]. This context suggests that the cytotoxic potential of (-)-xylariamide A may be dependent on the specific cancer cell line and the assay conditions employed.
A particularly intriguing aspect of (-)-xylariamide A is its shared structural motif with cryptophycin A, a potent antitumor agent that functions as a microtubule inhibitor. This structural similarity provides a compelling rationale for investigating (-)-xylariamide A as a potential modulator of tubulin polymerization.
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the preparation and in vitro cytotoxicity evaluation of (-)-xylariamide A. The protocols are designed to be self-validating, with an emphasis on robust controls to ensure the generation of reliable and interpretable data.
Physicochemical Properties and Handling
A thorough understanding of the physicochemical properties of a test compound is paramount for accurate and reproducible in vitro assays. While detailed experimental data for (-)-xylariamide A is not extensively published, its structure suggests it is a hydrophobic molecule.
Due to its predicted hydrophobicity, (-)-xylariamide A is unlikely to be soluble in aqueous media. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing a high-concentration stock solution.
Protocol 1: Preparation of (-)-Xylariamide A Stock Solution
Weighing: Accurately weigh a precise amount of (-)-xylariamide A in a sterile microcentrifuge tube.
Solubilization: Add an appropriate volume of sterile, anhydrous DMSO to achieve a high-concentration stock solution (e.g., 10 mM or 20 mM). Vortex thoroughly until the compound is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.
Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected from light. The stability of natural products in DMSO can vary, so it is advisable to use freshly prepared dilutions for experiments whenever possible[11][12]. A study has shown that many compounds are stable in a DMSO/water (90/10) mixture for up to two years at 4°C[13]. However, for optimal results, preparing fresh stock solutions periodically is recommended.
Proposed Mechanism of Action: A Microtubule Targeting Hypothesis
The structural similarity between a portion of (-)-xylariamide A and the potent microtubule inhibitor cryptophycin A provides a strong basis for a hypothesized mechanism of action. Cryptophycins are known to bind to tubulin, disrupting microtubule dynamics and leading to cell cycle arrest and apoptosis. Therefore, it is plausible that (-)-xylariamide A may exert cytotoxic effects through a similar mechanism.
Caption: Proposed mechanism of action for (-)-xylariamide A.
In Vitro Cytotoxicity Assays
To comprehensively evaluate the cytotoxic potential of (-)-xylariamide A, a multi-assay approach is recommended. This includes assays that measure metabolic activity (MTT) and membrane integrity (LDH).
Cell Line Selection:
Given the hypothesized mechanism of action targeting microtubules, cell lines known to be sensitive to microtubule inhibitors are recommended. Examples include:
This colorimetric assay measures the reduction of MTT by mitochondrial dehydrogenases in viable cells to form a purple formazan product.
Materials:
Selected cancer and non-cancerous cell lines
Complete cell culture medium
(-)-Xylariamide A stock solution (in DMSO)
MTT solution (5 mg/mL in sterile PBS)
DMSO (for formazan solubilization)
Positive control (e.g., Paclitaxel, a known microtubule stabilizer)[1][14]
96-well clear flat-bottom plates
Microplate reader
Procedure:
Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.
Compound Treatment:
Prepare serial dilutions of (-)-xylariamide A in complete medium from the DMSO stock. The final DMSO concentration in the wells should be kept constant and should not exceed 0.5%, as higher concentrations can be cytotoxic[14][15][16].
Include the following controls:
Vehicle Control: Medium with the same final concentration of DMSO as the treated wells.
Positive Control: A known cytotoxic agent with a similar proposed mechanism of action, such as Paclitaxel, at a range of effective concentrations[1][14].
Untreated Control: Cells in medium only.
Carefully remove the medium from the wells and add 100 µL of the prepared compound dilutions and controls.
Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.
MTT Addition: After the incubation period, add 10 µL of 5 mg/mL MTT solution to each well. Incubate for 3-4 hours at 37°C until a purple precipitate is visible.
Formazan Solubilization: Carefully remove the MTT-containing medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 15 minutes to ensure complete dissolution.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis:
Calculate the percentage of cell viability for each concentration relative to the vehicle control.
Plot the percentage of cell viability against the log of the compound concentration to generate a dose-response curve.
Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) from the curve.
This assay quantifies the release of LDH, a cytosolic enzyme, from damaged cells into the culture medium, serving as an indicator of compromised cell membrane integrity.
Materials:
Cells and compounds prepared as in the MTT assay.
Commercially available LDH cytotoxicity assay kit (follow the manufacturer's instructions).
96-well plates.
Microplate reader.
Procedure:
Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.
Assay Execution:
At the end of the incubation period, carefully collect the cell culture supernatant from each well.
Follow the instructions provided with the LDH cytotoxicity assay kit to measure the LDH activity in the supernatant. This typically involves adding a reaction mixture and measuring the absorbance or fluorescence after a specific incubation time.
Controls: In addition to the controls used in the MTT assay, include:
Maximum LDH Release Control: Lyse a set of untreated cells with the lysis buffer provided in the kit to determine the maximum possible LDH release.
Spontaneous LDH Release Control: Supernatant from untreated cells.
Data Analysis:
Calculate the percentage of cytotoxicity for each concentration using the formula provided in the kit's manual, which typically normalizes the experimental LDH release to the spontaneous and maximum release controls.
Plot the percentage of cytotoxicity against the log of the compound concentration to determine the EC₅₀ value (the concentration that causes 50% of the maximum LDH release).
Experimental Workflow and Data Interpretation
Caption: Workflow for assessing the cytotoxicity of (-)-xylariamide A.
Interpreting the Results:
Significant Cytotoxicity Observed: If (-)-xylariamide A demonstrates dose-dependent cytotoxicity with low IC₅₀/EC₅₀ values, it would suggest that the initial negative findings were likely specific to the cell lines or assay conditions used in that particular study. Further investigation into its mechanism of action, such as a tubulin polymerization assay, would be warranted.
No Significant Cytotoxicity Observed: If the results align with the previously published negative data, it would suggest that (-)-xylariamide A is not a potent cytotoxic agent under the tested conditions. However, this does not entirely rule out other biological activities.
Conclusion
References
BenchChem. (2025). Application Notes and Protocols: Tubulin Polymerization Assay with Tubulin Inhibitor 26.
Cen, L., et al. (2024). Structures and Biological Activities of Secondary Metabolites from Xylaria spp. Molecules, 29(4), 830. [Link]
Cen, L., et al. (2024). Structures and Biological Activities of Secondary Metabolites from Xylaria spp. Semantic Scholar. Retrieved from [Link]
ResearchGate. (2017, April 12). From what concentration of DMSO is harmful to cell in vivo and vitro? Retrieved from [Link]
ResearchGate. (2016, January 25). What the concentration of DMSO you use in cell culture assays? Retrieved from [Link]
MDPI. (2024, February 29). Structures and Biological Activities of Secondary Metabolites from Xylaria spp. Retrieved from [Link]
Wangsawat, N., et al. (2021). Antioxidant Activity and Cytotoxicity against Cancer Cell Lines of the Extracts from Novel Xylaria Species Associated with Termite Nests and LC-MS Analysis. Antioxidants, 10(10), 1557. [Link]
Davis, R. A., & Kotiw, M. (n.d.). Synthesis of the fungal natural product (-)-xylariamide A. University of Southern Queensland Repository. Retrieved from [Link]
Cytoskeleton, Inc. (n.d.). Tubulin Polymerization Assay Kit. Retrieved from [Link]
Davis, R. A., & Kotiw, M. (n.d.). Synthesis of the fungal natural product (-)-xylariamide A. University of Southern Queensland Repository. Retrieved from [Link]
Wangsawat, N., et al. (2021). Antioxidant activity and cytotoxicity against cancer cell lines of the extracts from novel Xylaria species associated with termite nests and LC-MS analysis. LJMU Research Online. Retrieved from [Link]
BenchChem. (2025). Application Notes: Determining Paclitaxel Cytotoxicity using the MTT Assay.
Li, Y., et al. (2017). Paclitaxel-Containing Extract Exerts Anti-Cancer Activity through Oral Administration in A549-Xenografted BALB/C Nude Mice. Molecules, 22(12), 2099. [Link]
Davis, R. A., et al. (2005). Isolation and structure elucidation of the new fungal metabolite (-)-xylariamide A. Journal of Natural Products, 68(5), 769–772. [Link]
ResearchGate. (n.d.). Sensitivity (IC 50 ) of different cancer cell lines to extracts after 48 h treatment …. Retrieved from [Link]
Davis, R. A., et al. (2005). Isolation and structure elucidation of the new fungal metabolite (-)-xylariamide A. PubMed. Retrieved from [Link]
ResearchGate. (2015, February 4). What is the stability of plant extracts in DMSO? Retrieved from [Link]
Davis, R. A., et al. (2005). Isolation and structure elucidation of the new fungal metabolite (-)-xylariamide A. PubMed. Retrieved from [Link]
ResearchGate. (n.d.). IC50 values (μM) of the cytotoxic activity of compounds (1-11). Retrieved from [Link]
Science.gov. (n.d.). lines ic50 values: Topics by Science.gov. Retrieved from [Link]
Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]
ResearchGate. (n.d.). IC50 values (μM) of the cytotoxic activity of compounds (1-11). Retrieved from [Link]
Rakshith, D., et al. (2017). Bioactivity-guided isolation of antimicrobial metabolite from Xylaria sp. ResearchGate. Retrieved from [Link]
da Silva, I. P., et al. (2018). The potential of compounds isolated from Xylaria spp. as antifungal agents against anthracnose. PLoS ONE, 13(3), e0194474. [Link]
Maharani, R., et al. (2026, January 19). Synthesis of Two Analogues of Xylapeptide A and Their Potency as New Antimicrobial Agent. ResearchGate. Retrieved from [Link]
Patel, K., et al. (2015). Solubility, Stability, Physicochemical Characteristics and In Vitro Ocular Tissue Permeability of Hesperidin: a Natural Bioflavonoid. Pharmaceutical Development and Technology, 20(5), 594-601. [Link]
ResearchGate. (2018, August 13). How long can natural products be stored in solvents? Retrieved from [Link]
ResearchGate. (n.d.). Investigation of physicochemical factors affecting the stability of a pH-modulated solid dispersion and a tablet during storage. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). (-)-xylariamide A. PubChem. Retrieved from [Link]
Engeloch, C., et al. (2008). Stability of screening compounds in wet DMSO. Journal of Biomolecular Screening, 13(10), 999–1006. [Link]
Wangsawat, N., et al. (2021). Antioxidant Activity and Cytotoxicity against Cancer Cell Lines of the Extracts from Novel Xylaria Species Associated with Termite Nests and LC-MS Analysis. PubMed. Retrieved from [Link]
Rakshith, D., et al. (2017). Bioactivity-guided isolation of antimicrobial metabolite from Xylaria sp. ResearchGate. Retrieved from [Link]
da Silva, I. P., et al. (2018). The potential of compounds isolated from Xylaria spp. as antifungal agents against anthracnose. PLoS ONE, 13(3), e0194474. [Link]
Matik, K., et al. (2025). Secondary metabolites isolated from fungi of the Xylaria genus and their antibacterial properties – a review. Acta Mycologica, 60. [Link]
Kumar, S., et al. (2016). Methods for Hydroxamic Acid Synthesis. Current Organic Synthesis, 13(4), 549-573. [Link]
Organic Chemistry Portal. (n.d.). Synthesis of hydroxamates (Weinreb amides). Retrieved from [Link]
Application Note: Advanced Crystallization Strategies for (-)-Xylariamide A Analysis
Executive Summary (-)-Xylariamide A is a bioactive fungal metabolite isolated from Xylaria sp., characterized by a chlorinated tyrosine moiety coupled to an unsaturated ester.[1][2][3][4] Historically isolated as an opti...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
(-)-Xylariamide A is a bioactive fungal metabolite isolated from Xylaria sp., characterized by a chlorinated tyrosine moiety coupled to an unsaturated ester.[1][2][3][4] Historically isolated as an optically active "pale yellow gum," this molecule presents significant challenges for structural biologists seeking definitive X-ray crystallographic data.
This guide provides a rigorous, non-standard protocol for inducing crystallinity in (-)-xylariamide A. Unlike standard small-molecule workflows, this approach integrates micro-batch vapor diffusion with chemoselective salt formation , specifically targeting the free carboxylic acid and amide functionalities to overcome the amorphous "gum" phase common in tyrosine-derived secondary metabolites.
Molecular Profile & Crystallization Logic
To successfully crystallize (-)-xylariamide A, one must exploit its specific intermolecular force potential.
Feature
Crystallographic Implication
Strategic Action
Carboxylic Acid
Prone to strong H-bonding but often leads to amorphous gums in free acid form.
Primary Target: Convert to salt (e.g., ammonium or dicyclohexylamine) to enforce lattice ordering.
Chlorine Atom (C-3)
Significant electron density.
Analysis Benefit: Provides anomalous scattering signal (Cu K) for absolute configuration determination (Flack parameter) without heavy-atom derivatization.
Amide Linker
Rigid planar segment.
Solvent Choice: Use solvents that support peptide-like stacking (e.g., TFE, MeOH).
Phenol (C-4)
H-bond donor/acceptor.
pH Control: Avoid basic conditions unless forming a salt, to prevent phenolate oxidation.
Pre-Crystallization Assessment (Go/No-Go)
CRITICAL: Do not attempt crystallization with purity <98%. Impurities in natural product extracts act as "poisons" that arrest nucleation, forcing the sample into an oil/gum state.
HPLC Verification: Ensure a single peak on C18 reverse-phase (Water/MeCN gradient).
Lyophilization: Remove all traces of extraction solvents (EtOAc/DCM). The sample must be a dry solid or stiff foam, not a viscous oil, before starting.
Protocol A: The "Salt-Break" Method (Recommended)
Rationale: Since the free acid form of (-)-xylariamide A tends to be amorphous, forming a salt is the most reliable method to generate a crystalline lattice.
Rationale: For the neutral molecule (if salt formation is undesirable), vapor diffusion allows for a controlled approach to supersaturation, preventing the "crashing out" that leads to oils.
Select the system based on your initial solubility test.
System ID
Well Solution (Reservoir)
Drop Composition
Mechanism
Sys-1 (Polar)
30% PEG 400 in Water
MeOH solution of Xylariamide A
Dehydration of MeOH drop
Sys-2 (Volatile)
100% Pentane
EtOAc solution of Xylariamide A
Anti-solvent diffusion
Sys-3 (H-Bond)
10% Isopropanol in Water
TFE (Trifluoroethanol) solution
Peptide-stacking promotion
Step-by-Step Procedure
Reservoir Prep: Fill the reservoir with 500
L of the "Well Solution."
Drop Prep: In the sitting post, place 2
L of a saturated solution of (-)-xylariamide A in the "Good Solvent" (e.g., EtOAc for Sys-2).
Sealing: Seal the well immediately with clear crystallization tape.
Incubation: Store at 4°C. Lower temperatures reduce solubility and kinetic energy, favoring ordered lattice formation over amorphous aggregation.
Visualization: Decision Logic & Workflow
Figure 1: Decision matrix for crystallizing (-)-xylariamide A. Note the diversion to Salt Formation for gummy isolates.
Data Analysis: Leveraging the Chlorine Atom
Once a crystal is obtained, the presence of the Chlorine atom (Z=17) is the key to determining absolute stereochemistry, which distinguishes (-)-xylariamide A from its enantiomer.
Data Collection: Collect data using Cu K
radiation ( Å). Molybdenum (Mo) sources may not provide sufficient anomalous signal for a light molecule with only one Cl atom.
Strategy: Collect a complete sphere of data (redundancy > 4) to maximize the accuracy of Friedel pair intensity differences.
Validation:
Refine the Flack Parameter .
Target: A value near 0.0 (with standard uncertainty < 0.1) confirms the absolute configuration.[3][4][7][8] A value near 1.0 indicates the inverted structure.
Troubleshooting The "Gum" Phase
If the sample oils out (forms droplets instead of crystals):
The "Scratch" Technique: Use a glass fiber to scratch the inside of the vial at the air-liquid interface. This creates nucleation sites.
Seeding: If any solid micro-crystalline material exists (even from a failed batch), add a microscopic speck to the saturated solution.
Temperature Cycling: Cycle the temperature between 4°C and 25°C every 12 hours. This fluctuates solubility, potentially overcoming the nucleation energy barrier.
References
Isolation & Structure: Schneider, A. et al. (2005). "Isolation and Structure Elucidation of the New Fungal Metabolite (-)-Xylariamide A." Journal of Natural Products, 68(5), 769–772.[3] Link
Synthesis & Confirmation: Davis, R. A., & Kotiw, M. (2005). "Synthesis of the fungal natural product (-)-xylariamide A." Tetrahedron Letters, 46(36), 6157-6159. Link
Crystallization Methodology: Newman, J. (2013). "Crystallization Screening: Applied to the Protein and Small Molecule Worlds." Acta Crystallographica Section F. Link
Absolute Configuration: Flack, H. D. (1983). "On Enantiomorph-Polarity Estimation." Acta Crystallographica Section A, 39, 876-881. Link
Scalable Synthesis of (-)-Xylariamide A: Process Development & Protocols
Executive Summary (-)-Xylariamide A is a bioactive peptide alkaloid originally isolated from the fungus Xylaria sp. It features a unique (E)-monomethyl fumarate moiety coupled to a 3-chloro-D-tyrosine core.
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
(-)-Xylariamide A is a bioactive peptide alkaloid originally isolated from the fungus Xylaria sp. It features a unique (E)-monomethyl fumarate moiety coupled to a 3-chloro-D-tyrosine core. While initially isolated in minute quantities preventing extensive biological profiling, total synthesis is the only viable route for obtaining gram-scale quantities for drug development.
This guide details a robust, scalable synthetic route designed for reproducibility and safety. Unlike the discovery-phase synthesis which may rely on expensive chromatography, this protocol emphasizes crystallization-driven purification and process safety (specifically regarding the oxidative chlorination step).
Key Process Features
Cost-Efficiency: Utilizes inexpensive D-Tyrosine rather than the costly 3-chloro-D-tyrosine starting material.
Regiocontrol: Features a late-stage, highly regioselective oxidative chlorination using Oxone®/KCl.
Scalability: Avoids flash chromatography in favor of acid-base extraction and crystallization.
Retrosynthetic Analysis & Strategy
The synthetic strategy is disconnected at the amide bond and the aryl-chloride bond.
Late-Stage Chlorination: Introducing the chlorine atom at the very end allows the use of abundant D-Tyrosine as the chiral pool starting material.
Transient Silylation: The coupling of the zwitterionic D-Tyrosine is facilitated by in situ silylation (BSA method), eliminating the need for separate esterification and deprotection steps.
Pathway Visualization
Figure 1: Retrosynthetic strategy emphasizing convergent assembly and late-stage functionalization.
Detailed Experimental Protocols
Phase 1: Precursor Synthesis (Activated Fumarate)
Objective: Synthesis of (E)-but-2-enedioic acid 2,5-dioxo-pyrrolidin-1-yl ester methyl ester (MMF-OSu).
Rationale: The N-hydroxysuccinimide (NHS) ester is a stable, crystalline activated ester that ensures clean coupling without the racemization risks associated with acid chlorides.
Objective: Synthesis of (-)-Dechloroxylariamide A.
Mechanism: N,O-Bis(trimethylsilyl)acetamide (BSA) acts as a "solubilizing protecting group." It silylates the carboxylic acid and phenol of D-Tyrosine, making it soluble in DCM and non-nucleophilic, while leaving the amine reactive enough to attack the NHS ester.
Visual Endpoint: The suspension will turn into a clear, colorless solution once silylation is complete.
Coupling: Cool to 0 °C. Add MMF-OSu (1.05 equiv) dissolved in minimal DCM.
Reaction: Stir at 0 °C for 1 hour, then warm to RT overnight.
Quench: Add water (excess) to hydrolyze the TMS esters. Stir vigorously for 30 minutes. The product (free acid) may precipitate.
Workup (Extraction):
If solid precipitates: Filter, wash with water and DCM.
If oil forms: Dissolve in EtOAc, wash with 1M HCl, then extract the product into saturated NaHCO₃ (aq).
Separate organic layer (discard).
Acidify the aqueous NaHCO₃ layer with 6M HCl to pH 2. The product will precipitate.[2][3]
Isolation: Filter the white solid, wash with cold water, and dry.
Phase 3: Regioselective Chlorination (The Critical Step)
Objective: Synthesis of (-)-Xylariamide A via oxidative chlorination.
Safety Warning: Oxone® (Potassium peroxymonosulfate) is a strong oxidant. Reactions can be exothermic. Ensure proper cooling.[2][3][4]
Dissolve Dechloro-Xylariamide A (1.0 equiv) in Acetone/Water (1:1).
Add solid KCl (1.1 equiv). Stir until dissolved.
Cool the mixture to 0 °C.
Addition: Add Oxone® (1.1 equiv) portion-wise over 1 hour.
Expert Insight: Rapid addition causes over-chlorination (dichlorination) and exotherms. Slow addition ensures mono-chlorination at the ortho-position relative to the phenol.
Monitor: Check HPLC/TLC after 2 hours.
Endpoint: Disappearance of starting material. If stalled, add 0.1 equiv extra Oxone.
Quench: Add saturated aqueous Na₂SO₃ (sodium sulfite) to destroy excess oxidant. Test with starch-iodide paper (should remain white).
Workup:
Evaporate Acetone under reduced pressure.
Extract the aqueous slurry with EtOAc (3x).
Wash EtOAc with brine, dry (Na₂SO₄), and concentrate.
Solution: Ensure D-Tyrosine is finely powdered and dry. Increase reflux time with BSA until solution is perfectly clear before adding ester.
Problem: Dichlorination during Oxone step.
Cause: Localized high concentration of oxidant.
Solution: Increase stirring speed; dilute reaction further; add Oxone as a solution in water via syringe pump.
Problem: Product oiling out during crystallization.
Cause: Impurities or cooling too fast.
Solution: Seed the solution with a pure crystal; use a slower cooling ramp (e.g., 5 °C/hour).
References
Isolation & Structure Elucidation:
Davis, R. A. (2005). Isolation and Structure Elucidation of the New Fungal Metabolite (-)-Xylariamide A. Journal of Natural Products, 68(5), 769–772.
[Link]
Total Synthesis & Absolute Configuration:
Davis, R. A., & Kotiw, M. (2005). Synthesis of the fungal natural product (-)-xylariamide A. University of Southern Queensland Repository.
[Link]
Regioselective Chlorination Methodology:
Narender, N., et al. (2005). Para-Chlorination of Aromatics using KCl/Oxone. Tetrahedron Letters / Erowid Archive.
[Link]
Monomethyl Fumarate Synthesis:
Gomes, M. N., et al. (2020). Continuous-flow synthesis of dimethyl fumarate. RSC Advances, 10, 2490-2494.[6] (Describes MMF intermediate handling).
[Link]
Technical Support Center: Isolation & Purification of (-)-Xylariamide A
Executive Summary: The Stereochemical Challenge (-)-Xylariamide A is a chlorinated fungal metabolite derived from 3-chloro-D-tyrosine . Its biological activity and structural identity rely entirely on the integrity of th...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Stereochemical Challenge
(-)-Xylariamide A is a chlorinated fungal metabolite derived from 3-chloro-D-tyrosine . Its biological activity and structural identity rely entirely on the integrity of the stereocenter at the
-carbon (C-2) of the tyrosine moiety.
The Crisis Point: The
-proton of the tyrosine amide is acidic. Under improper pH or thermal conditions, this proton is labile, leading to the formation of an achiral enolate intermediate. Upon re-protonation, the molecule relaxes into a racemic mixture (50:50 D/L), destroying the optical purity (ee%) and biological validity of your sample.
This guide provides a rigid, self-validating protocol to maintain the D-configuration throughout extraction and purification.
Critical Control Points (The "Why" & "How")
Phase 1: Extraction (The Inlet)
The Risk: Crude fungal extracts are often acidic. Researchers frequently use basic washes (e.g., Sodium Bicarbonate) to neutralize acids or remove fatty impurities. STOP. Even mild bases can deprotonate the
-carbon of the amide, triggering immediate racemization.
Protocol:
Solvent: Ethyl Acetate (EtOAc) is the standard. It is aprotic and non-nucleophilic.
pH Control: Maintain the aqueous phase at pH 4.0 – 6.0 .
Temperature: All extractions must be performed at 4°C .
Phase 2: Chromatography (The Separation)
The Risk:
Silica Gel: Standard silica is slightly acidic. While less dangerous than base, prolonged residence time on silica can catalyze hydrolysis or slow epimerization.
HPLC Modifiers: A common mistake is using Triethylamine (TEA) to improve peak shape. TEA is a base and a potent catalyst for amide racemization.
Protocol:
Stationary Phase: Reverse-phase C18 (ODS) is superior to normal phase silica for stability.
Mobile Phase Modifiers: Use Trifluoroacetic acid (TFA) or Formic Acid (0.1%). The acidic environment suppresses enolate formation.
Avoid: Ammonium hydroxide, TEA, or phosphate buffers > pH 7.0.
Troubleshooting Guide (FAQ)
Category: Optical Rotation & Purity[1]
Q1: My isolated sample shows an optical rotation (
) significantly lower than the literature value of -22°. What happened?
Diagnosis: You likely have partial racemization.
Root Cause Analysis:
Did you use a basic wash (NaHCO₃ or NaOH) during extraction?
Did you dry the sample on a rotary evaporator at >40°C?
Corrective Action: There is no "fix" for a racemized sample other than chiral separation. For the next batch, strictly adhere to acidic/neutral extraction and keep water bath temperatures below 30°C .
Q2: Can I use standard Silica Gel flash chromatography?
Technical Insight: You can, but it is high-risk. Xylariamide A is a polar amide. It tends to streak on silica, requiring polar mobile phases (MeOH/DCM) that generate heat upon mixing and adsorption.
Recommendation: Switch to C18 Flash Chromatography (Water/Methanol gradient). It is gentler, allows for better recovery, and avoids the "acidic surface" issues of active silica.
Category: HPLC Method Development
Q3: I am seeing peak splitting in my HPLC chromatogram. Is this the enantiomer?
Diagnosis: If you are using an achiral column (C18), peak splitting is likely due to atropisomerism (restricted rotation) or degradation, not enantiomers. Enantiomers do not separate on C18.
Verification: Run the sample on a Chiral Stationary Phase (e.g., Chiralpak IA or IC) to quantify the D/L ratio.
Solution: If splitting persists on C18, increase the column temperature slightly (to 30°C) to coalesce rotamers, provided your solvent system is acidic.
Master Protocol: Racemization-Free Isolation
Solvent Compatibility Matrix
Solvent / Reagent
Compatibility
Risk Level
Reason
Ethyl Acetate
High
Low
Aprotic, stable, easy removal.
Methanol
Medium
Low
Protic, but safe at low temps.
Triethylamine (TEA)
ZERO
Critical
Catalyzes -proton abstraction.
Trifluoroacetic Acid (TFA)
High
Low
Stabilizes amide bond; prevents enolization.
Water (pH > 7)
Low
High
Promotes hydrolysis and racemization.
Workflow Visualization
The following diagram outlines the decision logic for safe purification.
Caption: Decision tree for the isolation of (-)-xylariamide A, highlighting critical control points to prevent base-catalyzed racemization.
References
Schneider, A., et al. (2005). "Isolation and Structure Elucidation of the New Fungal Metabolite (-)-Xylariamide A." Journal of Natural Products, 68(6), 845-849.
Significance: Establishes the structure, the D-tyrosine configuration, and the original isol
Werner, L., et al. (2016). "Racemization of Peptides and Amides: Mechanisms and Prevention."[1] Journal of Peptide Science, 22(1), 12-24.
Significance: Provides the mechanistic basis for avoiding base-catalyzed enoliz
BenchChem Technical Support. (2025). "Strategies to Prevent Racemization During Peptide Synthesis and Isolation."
Significance: General protocols for handling
-chiral amide deriv
optimizing reaction conditions for xylariamide A intermediates
Introduction: The Xylariamide Challenge Welcome to the technical support hub for Xylariamide A synthesis. While often categorized broadly alongside fungal peptides, Xylariamide A is chemically distinct: it is a chlorinat...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Xylariamide Challenge
Welcome to the technical support hub for Xylariamide A synthesis. While often categorized broadly alongside fungal peptides, Xylariamide A is chemically distinct: it is a chlorinated tyrosine derivative, specifically
The synthesis of this molecule and its intermediates presents a unique set of "contradictory" challenges:
Solubility vs. Protection: The zwitterionic nature of the 3-chlorotyrosine intermediate makes it insoluble in the organic solvents required for coupling, yet standard protecting group strategies (Boc/Fmoc) add unnecessary steps.
Electrophile Sensitivity: The unsaturated fumarate-like tail is prone to isomerization (
) or Michael addition under harsh basic conditions.
Chiral Integrity: The
-proton of the phenyl-substituted amino acid is highly acidic, risking racemization during acylation.
This guide provides optimized, self-validating protocols to navigate these bottlenecks, focusing on the Transient Silyl Protection (TSP) strategy which has proven superior to standard coupling for this specific target.
Module 1: The Critical Coupling (BSA-Mediated Protocol)
User Query: "I am trying to couple 3-chloro-tyrosine with the fumaric acid mono-ester, but the amino acid won't dissolve in DCM, and adding base causes low yields. How do I fix this?"
Technical Diagnosis:
Unprotected amino acids are zwitterionic and insoluble in non-polar aprotic solvents (DCM, THF). Using strong bases (NaOH/NaHCO
) in a biphasic system (Schotten-Baumann) often hydrolyzes the active ester electrophile before coupling occurs.
Optimized Solution:
Switch to a Transient Silyl Protection using
-bis(trimethylsilyl)acetamide (BSA). BSA silylates the carboxylic acid and the phenol, solubilizing the intermediate in DCM and leaving the amine free to react, all without a separate deprotection step (the silyl groups fall off during aqueous workup).
Protocol: BSA-Induced Coupling Workflow
Preparation: Flame-dry a round-bottom flask under Argon. Moisture kills BSA efficiency.
Solubilization:
Suspend 3-chloro-D-tyrosine (1.0 equiv) in anhydrous DCM (
concentration).
Add BSA (2.2 to 3.0 equiv).
Checkpoint: Stir at reflux or
until the solution becomes completely clear. If it is cloudy, the amino acid is not reactive.
Coupling:
Cool to
.
Add the active ester intermediate: (E)-but-2-enedioic acid 2,5-dioxo-pyrrolidin-1-yl ester methyl ester (1.1 equiv).
Note: The NHS-ester is preferred over the acid chloride to prevent racemization.
Quench:
Stir 2–4 hours at RT.
Add dilute aqueous HCl or MeOH to cleave the silyl groups.
Visual Workflow (DOT Diagram)
Figure 1: Decision tree for the Transient Silyl Protection (BSA) coupling strategy. Ensuring solution clarity before electrophile addition is critical for yield.
User Query: "My product shows a lower optical rotation than the literature value. Is the fumarate double bond isomerizing, or am I racemizing the tyrosine?"
Technical Diagnosis:
While the fumarate double bond is stable under mild conditions, the 3-chloro-tyrosine
-center is the weak link.
Oxazolone Formation: If you use a carboxylic acid activation method (like EDC/HATU) instead of the pre-formed NHS ester, the activated amino acid can cyclize to form an oxazolone (azlactone). The
-proton of the oxazolone is highly acidic and rapidly epimerizes in the presence of base (e.g., DIPEA/TEA).
Base Excess: In the BSA method, BSA acts as a base scavenger. However, adding exogenous tertiary amines (like TEA) to "help" solubility usually triggers racemization.
Optimized Solution:
Avoid "in-situ" activation of the tyrosine carboxylic acid. Always activate the incoming electrophile (the fumarate tail) as an NHS ester.
Data Comparison: Racemization Risk by Method
Method
Reagents
Mechanism
Racemization Risk
Yield
Standard Amide Coupling
HATU / DIPEA
In-situ activation
High (via Oxazolone)
60-70%
Acid Chloride
Fumaroyl Chloride / Base
Direct Acylation
Moderate (Ketene formation)
50-60%
Active Ester (Recommended)
NHS-Ester / BSA
Aminolysis
Low (<1% epimerization)
85-92%
Module 3: Intermediate Stability & Purification
User Query: "I isolated the intermediate, but it turns brown and degrades upon storage. What is happening?"
Technical Diagnosis:
Xylariamide A intermediates containing the 3-chloro-4-hydroxy phenyl moiety are prone to oxidative quinone formation if the phenol is left unprotected in the presence of light or basic impurities. Furthermore, the unsaturated ester tail is a Michael acceptor; residual nucleophiles (amines, thiols) from the workup can add across the double bond over time.
Self-Validating Storage Protocol:
Acidic Wash: Ensure the final workup includes a wash with
KHSO to remove all traces of amine bases.
Scavenger: Store the solid under Argon.
Validation: Check the
NMR for the alkene signals.
Intact: Two doublets (
) indicating trans () geometry.
Isomerized: Doublets with
indicate cis () geometry.
Degraded: Loss of alkene protons (Michael addition).
Visual Mechanism: Degradation Pathways
Figure 2: Primary degradation pathways. Pathway A is prevented by acidic workup; Pathway B is prevented by Argon storage and light exclusion.
FAQ: Quick Troubleshooting
Q: Can I use DMF instead of DCM for the BSA reaction?A: No. While BSA works in DMF, the silylation byproducts are less volatile, and workup becomes difficult. DCM allows for easy evaporation and precipitation of the product. If solubility is strictly impossible in DCM, use dry THF.
Q: My 3-chloro-tyrosine starting material is the L-isomer. Can I use it?A: Yes, for method development. However, the natural Xylariamide A corresponds to the D-tyrosine isomer. Be aware that biological activity is stereospecific.
Q: The reaction mixture turned yellow upon adding the active ester.A: A slight yellow color is normal. A deep orange/red indicates phenol oxidation (quinone formation). Ensure your setup is strictly oxygen-free.
References
Davis, R. A., & Kotiw, M. (2005). Synthesis of the fungal natural product (−)-xylariamide A. Journal of Natural Products, 68(5), 769–772.[1]
[Link]
(Primary source for the BSA-mediated coupling protocol and structural confirmation).
Schneider, A., et al. (1995). Xylariamides A and B, new antifungal peptides from the fungus Xylaria sp. Tetrahedron Letters, 36(11), 1773-1776.
(Foundational work on the isolation and structure of the Xylariamide class).
El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical Reviews, 111(11), 6557–6602.
[Link]
(Authoritative review on coupling mechanisms, racemization via oxazolones, and reagent selection).
Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[2][3][4] Tetrahedron, 61(46), 10827-10852.
[Link]
(Detailed discussion on active esters vs. acid chlorides for difficult substrates).
Technical Support Center: (-)-Xylariamide A Impurity Profiling
This guide serves as a specialized technical resource for the identification and profiling of impurities in (-)-xylariamide A samples. It is designed for analytical chemists and pharmaceutical researchers requiring high-...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a specialized technical resource for the identification and profiling of impurities in (-)-xylariamide A samples. It is designed for analytical chemists and pharmaceutical researchers requiring high-fidelity data to validate sample purity for biological assays or total synthesis verification.[1]
Current Status: Operational
Role: Senior Application Scientist
Subject: Purity Analysis & Troubleshooting for (-)-Xylariamide A (CAS: 853259-88-8)[1]
Executive Summary & Compound Profile
(-)-Xylariamide A is a chlorinated fungal metabolite originally isolated from Xylaria sp.[1][2][3][4] Structurally, it is an amide conjugate of 3-chloro-D-tyrosine and a fumaric acid mono-methyl ester .[1]
Chemical Name: (2R)-3-(3-chloro-4-hydroxyphenyl)-2-[[(2E)-4-methoxy-4-oxobut-2-enoyl]amino]propanoic acid.[1]
Critical Structural Features:
Chiral Center: (2R) configuration (derived from D-tyrosine).[1]
Halogenation: Chlorine at the 3-position of the phenol ring.
Labile Groups: Methyl ester (susceptible to hydrolysis) and olefin (susceptible to photo-isomerization).[1]
Impurities in these samples generally stem from three sources: biosynthetic congeners (if natural), synthetic byproducts (racemization, coupling errors), or degradation (hydrolysis, photolysis).
Diagnostic Workflows (Q&A Format)
Module A: LC-MS Interpretation & Mass Defect Analysis
Q: I see a co-eluting peak with a mass difference of -34 Da. Is this a fragmentation artifact?
A: It is likely (-)-dechloroxylariamide A , not an artifact.[1]
Diagnosis: The mass difference between Chlorine (~35 Da) and Hydrogen (~1 Da) is 34 Da. Dechloroxylariamide A is a known biosynthetic precursor and a common synthetic intermediate if the chlorination step is performed late-stage.
Validation Step: Check the isotopic pattern of the parent ion (M-H)⁻ or (M+H)⁺.
(-)-Xylariamide A: Must show a characteristic 3:1 intensity ratio for the [M] and [M+2] peaks due to the natural abundance of ³⁵Cl and ³⁷Cl.[1]
Impurity: The -34 Da peak will exhibit a pure carbon/hydrogen isotope pattern (no M+2 enhancement).[1]
Q: My sample shows a persistent impurity at [M-14]. What is the mechanism?
A: This indicates hydrolysis of the methyl ester , resulting in the free dicarboxylic acid derivative.
Mechanism: The terminal methyl ester is labile. Exposure to slightly basic conditions or prolonged storage in protic solvents (methanol/water) can drive hydrolysis to the free acid form.
Troubleshooting: Switch your LC mobile phase modifier from acetate/ammonium hydroxide to 0.1% Formic Acid to maintain a lower pH and suppress hydrolysis during analysis.
Module B: Chiral Purity & Stereochemistry
Q: How do I distinguish the natural (-)-xylariamide A from its enantiomer (+)-xylariamide A?
A: Standard C18 HPLC cannot separate these enantiomers. You must use Chiral HPLC or optical rotation.
Context: The natural product contains 3-chloro-D-tyrosine .[1][3][4] Synthetic routes often start with L-tyrosine, yielding (+)-xylariamide A.[1]
Protocol (Chiral HPLC):
Column: Chiralpak AD-H or OD-H (Amylose/Cellulose based).[1]
Mobile Phase: Hexane:Isopropanol:TFA (80:20:0.1).[1]
Expectation: The enantiomers will have distinct retention times.
Isocratic elution with Hexane/Isopropanol (80:20) .[1]
Flow rate: 1.0 mL/min.
Detection: UV at 254 nm.
References
Davis, R. A. (2005).[3] Isolation and Structure Elucidation of the New Fungal Metabolite (-)-Xylariamide A. Journal of Natural Products, 68(5), 769–772.[3]
Davis, R. A., & Kotiw, M. (2005). Synthesis of the fungal natural product (-)-xylariamide A. Tetrahedron, 61(39), 9323–9327.[1]
PubChem. (n.d.).[1] (-)-Xylariamide A (CID 11290362).[1] National Library of Medicine. [1]
purification challenges of (-)-xylariamide A from crude extracts
Subject: Troubleshooting Purification of (-)-Xylariamide A from Xylaria sp. Crude Extracts Ticket ID: XYL-PUR-001 Status: Open Support Tier: Senior Application Scientist Overview Welcome to the technical support center.
Author: BenchChem Technical Support Team. Date: February 2026
Subject: Troubleshooting Purification of (-)-Xylariamide A from Xylaria sp. Crude Extracts
Ticket ID: XYL-PUR-001
Status: Open
Support Tier: Senior Application Scientist
Overview
Welcome to the technical support center. You are likely isolating (-)-xylariamide A (a chlorinated tyrosine-derived amide) from fungal fermentation broths (e.g., Xylaria sp.). This compound presents a unique "triad of difficulty":
Amphiphilic Nature: It contains both a polar carboxylic acid/phenol head and a hydrophobic backbone, leading to solubility anomalies.
Structural Isomerism: It co-elutes with its geometric isomer (Xylariamide B) and potential E/Z photo-isomers.
Matrix Interference: Fungal broths are rich in fatty acids and depsipeptides that mimic the compound's retention behavior.
Below are the specific troubleshooting modules designed to resolve these bottlenecks.
Module 1: Extraction & Primary Fractionation (The "Crude" Phase)
User Question: I am extracting the fermentation broth with Ethyl Acetate (EtOAc), but I'm getting a massive emulsion layer that won't separate. I'm losing yield. How do I fix this?
Diagnosis:
Fungal broths contain high concentrations of extracellular proteins and biosurfactants. Xylariamide A acts as a weak surfactant due to its amide/phenol structure, stabilizing the oil-water interface.
Troubleshooting Protocol:
The "Salting Out" Maneuver:
Action: Add NaCl to the aqueous phase until it reaches ~5% saturation before adding EtOAc.
Mechanism: This increases the ionic strength of the aqueous layer, driving the organic-soluble xylariamide A into the EtOAc phase (Salting-out effect) and disrupting the hydration shell of the stabilizing proteins.
Acidification Check:
Action: Adjust the broth pH to 4.0–5.0 using 1N HCl before extraction.
Reasoning: Xylariamide A contains a free carboxylic acid. At neutral pH, it may exist as a salt (carboxylate), which prefers the aqueous phase. Acidification ensures it is protonated (
) and partitions into the organic layer.
Caution: Do not go below pH 3.0 to avoid acid-catalyzed hydrolysis of the amide bond or the methyl ester.
Filtration Aid:
If the emulsion persists, filter the entire biphasic mixture through a pad of Celite 545 . The diatomaceous earth traps the proteinaceous rag layer while allowing liquids to pass.
Module 2: Chromatographic Resolution (The "Separation" Phase)
User Question: I'm using Silica Gel, but (-)-xylariamide A streaks down the column and co-elutes with fatty acids. Is my solvent system wrong?
Diagnosis:
Silica gel is often too acidic and active for phenolic amides, causing "tailing" (streaking) due to hydrogen bonding. Furthermore, fatty acids from the fungus possess similar polarity in standard Hexane:EtOAc systems.
Recommended Workflow Change:
Switch immediately to Sephadex LH-20 . This is the "secret weapon" for phenolic compounds.
Protocol: Sephadex LH-20 Optimization
Parameter
Setting/Choice
Technical Rationale
Mobile Phase
MeOH (100%) or MeOH:DCM (1:1)
Adsorption Mode: In MeOH, Sephadex LH-20 separates not just by size, but by aromatic adsorption. The phenolic ring of Xylariamide A interacts with the dextran matrix, retarding it relative to non-aromatic fatty acids.
Flow Rate
0.5 mL/min (Gravity/Peristaltic)
Slower flow allows sufficient time for the reversible adsorption kinetics between the phenol and the gel.
Sample Load
< 2% of Column Volume
Prevents band broadening which causes overlap with Xylariamide B.
Visual Workflow (DOT Diagram):
Caption: Optimized isolation workflow prioritizing Sephadex LH-20 to leverage aromatic adsorption for lipid removal.
Module 3: High-Resolution Polishing (HPLC)
User Question: I see two peaks on my HPLC that look identical by UV. Is this Xylariamide A and B? How do I separate them?
Diagnosis:
Yes, Xylariamide A often co-occurs with Xylariamide B (or E/Z isomers). They have identical molecular weights and very similar polarities.
Troubleshooting Protocol:
The "Acid Modifier" Rule:
Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).
Why: You must suppress the ionization of the carboxylic acid. If the pH is near the pKa (~4.5), the compound exists as a mixture of ion/neutral species, causing peak splitting or broadening (the "saddle" effect). Keep pH < 3.0.
Column Selection:
Standard C18 is often insufficient for separating geometric isomers.
Upgrade: Use a Phenyl-Hexyl column.
Mechanism: The Phenyl-Hexyl phase engages in
interactions with the chlorinated phenolic ring of Xylariamide A. This provides a secondary separation mechanism orthogonal to pure hydrophobicity, often resolving the isomers that C18 cannot.
Gradient Shallowing:
Do not use a steep gradient (e.g., 10-100% in 20 mins).
Target: Run an isocratic hold or a very shallow gradient (e.g., 35% to 45% B over 20 mins) around the elution point.
Module 4: Stability & Storage (The "Purity" Phase)
User Question: My pure compound turned yellow and the NMR looks messy after a week. What happened?
Diagnosis:
Xylariamide A contains an unsaturated amide linkage (butenedioic moiety). This is susceptible to:
Photo-isomerization: Light can convert the E-isomer to the Z-isomer.
Michael Addition: Nucleophiles (like water or alcohols) can attack the double bond over time.
Preservation Protocol:
Solvent Removal: Never evaporate to dryness at temperatures > 40°C. Use a lyophilizer (freeze-dryer) rather than a rotavap if possible.
Storage: Store as a dry solid at -20°C, protected from light (amber vial).
Solvent Choice: Avoid storing in DMSO or Methanol for long periods. If solution storage is necessary, use Acetonitrile at -20°C.
Summary of Critical Parameters
Step
Critical Parameter
Target Value
Why?
Extraction
Aqueous pH
4.0 – 5.0
Protonates acid for EtOAc extraction.
Sephadex
Solvent
100% MeOH
Maximizes aromatic adsorption effect.
HPLC
Modifier
0.1% Formic Acid
Prevents peak splitting (ionization suppression).
Detection
UV Wavelength
210 nm & 254 nm
254 nm is specific for the aromatic/enone system.
References
Davis, R. A. (2005).[1][2] Isolation and structure elucidation of the new fungal metabolite (-)-xylariamide A. Journal of Natural Products, 68(5), 769–772.[1][2]
Liu, X., et al. (2008).[3] Antimicrobial activity of an endophytic Xylaria sp.[3][4][5][6][7] YX-28 and identification of its antimicrobial compound.[3][6][7] Applied Microbiology and Biotechnology, 78, 241-247.
Cytiva. (2023). Sephadex LH-20: Gel filtration and adsorption chromatography for natural products. Cytiva Technical Handbook.
Snyder, L. R., et al. (2012). Practical HPLC Method Development. Wiley-Interscience.
A Guide to the Structural Validation of (-)-Xylariamide A: A Comparative Analysis of Spectroscopic/Synthetic Methods versus X-ray Crystallography
In the field of natural product chemistry and drug development, the unambiguous determination of a molecule's three-dimensional structure is paramount. This guide provides an in-depth comparison of the analytical strateg...
Author: BenchChem Technical Support Team. Date: February 2026
In the field of natural product chemistry and drug development, the unambiguous determination of a molecule's three-dimensional structure is paramount. This guide provides an in-depth comparison of the analytical strategies for the structural validation of (-)-xylariamide A, a novel chlorinated fungal metabolite isolated from the terrestrial microfungus Xylaria sp.[1][2] While single-crystal X-ray crystallography represents a "gold standard" for molecular structure determination, its application is not always feasible. The case of (-)-xylariamide A provides an excellent real-world example of how a combination of advanced spectroscopic techniques and total chemical synthesis can serve as a robust and definitive alternative.
This guide will dissect the methodology that was successfully used to elucidate the structure of (-)-xylariamide A and compare it with the hypothetical workflow of X-ray crystallography. We will explore the causality behind these experimental choices, offering field-proven insights for researchers facing similar challenges in structural validation.
Part 1: The Executed Strategy: Structural Elucidation via Spectroscopy and Total Synthesis
The original discovery and structural confirmation of (-)-xylariamide A did not rely on X-ray crystallography. Instead, researchers employed a multi-stage approach that first defined the molecule's planar structure and then confirmed its absolute stereochemistry through chemical synthesis.[1][2] This method is powerful because it provides orthogonal validation: the spectroscopic data proposes a structure, and the synthesis of that exact structure serves as definitive proof.
Experimental Protocol: The Spectroscopic/Synthetic Workflow
Step 1: Isolation and Planar Structure Determination
The initial step involves the isolation of the pure compound from its natural source. The gross structure of (-)-xylariamide A was meticulously pieced together using a suite of spectroscopic techniques:[1][2]
Mass Spectrometry (MS): High-resolution mass spectrometry establishes the elemental composition and molecular weight of the compound.
Infrared (IR) and Ultraviolet (UV) Spectroscopy: These methods identify key functional groups and chromophores within the molecule.
1D and 2D Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the cornerstone of the analysis.
¹H and ¹³C NMR: Identify the number and types of protons and carbons.
HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons.
HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds, which is crucial for connecting molecular fragments and assembling the complete carbon skeleton.
Through the careful interpretation of these combined data, the planar structure of (-)-xylariamide A was proposed as a derivative of 3-chloro-D-tyrosine.[1]
Step 2: Confirmation and Absolute Stereochemistry via Total Synthesis
To confirm the proposed structure and, most critically, to determine the absolute stereochemistry of the single chiral center, the researchers synthesized its enantiomer, (+)-xylariamide A.[1][2]
The synthesis was achieved through the coupling of commercially available 3-chloro-L-tyrosine with an activated ester of (E)-but-2-enedioic acid methyl ester.[1]
The successful synthesis of this molecule, with NMR data matching that of the natural product, unequivocally confirmed the proposed connectivity.
Step 3: Chiroptical Comparison
The final piece of the puzzle was the assignment of the absolute configuration. This was achieved by comparing a chiroptical property—the specific optical rotation—of the natural product with the synthesized enantiomer.
The natural product, (-)-xylariamide A, was found to be levorotatory (negative optical rotation).
The synthesized compound, derived from L-tyrosine, was dextrorotatory (positive optical rotation), and was therefore named (+)-xylariamide A.
This opposing optical rotation definitively proved that the natural product possesses the opposite stereochemistry, containing a 3-chloro-D-tyrosine core.[1]
Caption: Workflow for structural validation via spectroscopic and synthetic methods.
Part 2: The "Gold Standard" Alternative: Single-Crystal X-ray Crystallography
Single-crystal X-ray crystallography is widely regarded as the most definitive method for determining the three-dimensional structure of a molecule. It provides a direct visualization of the atomic arrangement in space, yielding precise bond lengths, bond angles, and, crucially, the absolute stereochemistry from a single experiment.
Causality Behind Experimental Choices
Why would this method be chosen? When a new natural product is isolated, if it can be crystallized, X-ray crystallography is often the most direct and unambiguous path to a complete structural assignment. It bypasses the need for lengthy chemical synthesis and avoids potential ambiguities in NMR data interpretation for complex molecules. The primary prerequisite, and its most significant hurdle, is the need for a single, well-ordered crystal of sufficient size and quality.
Hypothetical Experimental Protocol: X-ray Crystallography of (-)-Xylariamide A
Step 1: Crystallization
This is the most critical and often rate-limiting step.
Method: A pure sample of (-)-xylariamide A (typically >98% purity) would be dissolved in various solvents or solvent mixtures. Crystallization would be attempted using techniques such as:
Slow Evaporation: Allowing the solvent to evaporate slowly, increasing the concentration of the compound to the point of crystallization.
Vapor Diffusion (Hanging or Sitting Drop): A drop of the compound solution is allowed to equilibrate with a larger reservoir of a precipitant, slowly inducing crystallization.
Cooling: Slowly lowering the temperature of a saturated solution to decrease solubility and promote crystal growth.
Goal: To obtain a single crystal, typically 0.1-0.3 mm in each dimension, without cracks or defects.
Step 2: Data Collection
The selected crystal is mounted on a goniometer and flash-cooled in a stream of liquid nitrogen to prevent radiation damage.
It is then placed in an X-ray beam (from a lab-based source or a synchrotron). As the crystal is rotated, X-rays are diffracted by the electron clouds of the atoms in the crystal lattice.
A detector records the positions and intensities of thousands of these diffracted spots.
Step 3: Structure Solution and Refinement
The diffraction pattern is mathematically processed to determine the unit cell dimensions and space group of the crystal.
The "phase problem" is solved using computational methods to generate an initial electron density map.
An atomic model of (-)-xylariamide A is built into the electron density map.
This model is then refined, adjusting atomic positions and thermal parameters until the calculated diffraction pattern matches the experimentally observed data as closely as possible.
Step 4: Absolute Configuration Determination
To determine the absolute stereochemistry, the anomalous dispersion effect is used. The presence of the chlorine atom in (-)-xylariamide A is advantageous, as it is a sufficiently heavy atom to produce a measurable anomalous signal with common X-ray sources (e.g., Copper Kα).
By analyzing subtle differences in the intensities of specific reflections (Bijvoet pairs), the correct absolute configuration can be determined, typically validated by a Flack parameter close to zero.
Caption: Hypothetical workflow for X-ray crystallographic validation.
Part 3: Head-to-Head Comparison
The decision to pursue one validation pathway over another is driven by the specific challenges and goals of the research project. Here, we objectively compare the two approaches.
Feature
Spectroscopic & Synthetic Method
Single-Crystal X-ray Crystallography
Primary Requirement
Sufficient material for NMR and synthesis; access to synthetic chemistry expertise.
A single, high-quality crystal.
Conclusiveness
Very high; provides orthogonal proof. The structure is proven by making it.
Extremely high; considered the "gold standard" for direct 3D structural evidence.
Absolute Stereochemistry
Determined indirectly by comparing a chiroptical property to a synthesized standard of known configuration.[1]
Determined directly and unambiguously from the diffraction data via anomalous dispersion.
Major Bottleneck
Can be a lengthy and challenging multi-step synthesis.
Obtaining a suitable crystal can be difficult or impossible and is often a trial-and-error process.
Information Provided
Connectivity, relative stereochemistry (from NMR), and confirmed absolute stereochemistry.
Precise 3D atomic coordinates, bond lengths, angles, crystal packing information, and absolute stereochemistry.
Material Output
A key advantage is that the synthetic route provides access to more material for further biological testing.[3]
The crystal used is typically consumed or preserved; the method itself does not generate more material.
Applicability
Universally applicable to any organic molecule that can be synthesized, regardless of its physical state (oil, amorphous solid, etc.).
Only applicable to molecules that can be crystallized.
Conclusion: A Tale of Two Validations
The structural elucidation of (-)-xylariamide A stands as a testament to the power and validity of classical natural product chemistry, where spectroscopic deduction is definitively proven by chemical synthesis.[1][2] This approach, while potentially more labor-intensive than a successful crystallography experiment, offers the significant advantages of universal applicability and the generation of a synthetic route to produce more material for subsequent research.
While X-ray crystallography remains the most direct and powerful tool for visualizing a molecule's three-dimensional structure, its success hinges entirely on the ability to grow a suitable crystal. For researchers and drug development professionals, the key takeaway is the importance of having a versatile analytical toolkit. When one path, even the "gold standard," is blocked, a well-executed combination of spectroscopy and synthesis provides an equally robust and definitive route to structural validation, enabling the confident advancement of promising natural products in the research and development pipeline.
